Cas no 1393101-31-9 (4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 1393101-31-9
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5841390
• PubChem ID: 165473553
• Update Time: 2025-05-24

4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione
• 1393101-31-9
• EN300-1110626

• Inchi： 1S/C9H15N3O2S/c1-7-9(10)6-12(11-7)8-2-4-15(13,14)5-3-8/h6,8H,2-5,10H2,1H3
• InChI Key： WKCUVUPEDDKYSN-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C=C(C(C)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiane-1,1-dione

Introduction to 4-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione (CAS No. 1393101-31-9)

4-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione (CAS No. 1393101-31-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione is characterized by a thiane ring fused with a pyrazole moiety. The presence of the amino and methyl groups on the pyrazole ring contributes to its chemical reactivity and biological activity. The thiane ring, with its sulfur atom in the 1λ⁶ oxidation state, imparts additional stability and reactivity to the molecule.

Recent studies have highlighted the potential of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is attributed to its ability to disrupt microtubule dynamics and inhibit cell cycle progression.

The pharmacokinetic properties of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing.

Toxicity studies have indicated that 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione is well-tolerated at therapeutic doses. Preclinical safety assessments in animal models have not revealed any significant adverse effects on major organs or systems. These findings support its potential for clinical translation and further evaluation in human trials.

The synthesis of 4-(4-amino-3-methyl-1H-pyrazol-1-yl)-1λ⁶-thiane-1,1-dione has been optimized using modern synthetic methods. A multi-step synthetic route involving the condensation of thiols with appropriate precursors has been developed to produce high yields of the target compound. This synthetic approach ensures consistent quality and purity, which are crucial for pharmaceutical applications.

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